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Abstract
Aviglycine hydrochloride (AVG), a competitive inhibitor of 1-aminocyclopropane-1-carboxylic

acid (ACC) synthase, is a potent tool in the study and manipulation of ethylene biosynthesis in

plants. This technical guide provides an in-depth overview of the core principles of Aviglycine
hydrochloride's mechanism of action, its application in research, and detailed experimental

protocols. Quantitative data from key studies are summarized, and signaling pathways and

experimental workflows are visually represented to facilitate a comprehensive understanding of

this critical ethylene inhibitor.

Introduction
Ethylene, a gaseous plant hormone, plays a pivotal role in a wide array of physiological

processes, including fruit ripening, senescence, abscission, and responses to biotic and abiotic

stress.[1][2] The ability to modulate ethylene production is therefore of significant interest in

both basic plant biology research and agricultural applications. Aviglycine hydrochloride, also

known as aminoethoxyvinylglycine hydrochloride, is a synthetic compound that serves as a

powerful and specific inhibitor of ethylene biosynthesis.[3][4] It acts by competitively inhibiting

ACC synthase, the enzyme responsible for the rate-limiting step in the ethylene production

pathway.[5][6] This guide delves into the technical details of Aviglycine hydrochloride,

providing researchers and drug development professionals with a thorough resource for its

use.
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Mechanism of Action
The biosynthesis of ethylene in higher plants follows a well-established pathway, often referred

to as the Yang Cycle.[2] The process begins with the amino acid methionine, which is

converted to S-adenosyl-L-methionine (SAM) by SAM synthetase.[7][8] The key regulatory step

is the conversion of SAM to 1-aminocyclopropane-1-carboxylic acid (ACC) and 5'-

methylthioadenosine (MTA), a reaction catalyzed by the enzyme ACC synthase (ACS).[5][8]

ACC is then oxidized by ACC oxidase (ACO) to produce ethylene, carbon dioxide, and

hydrogen cyanide.[9]

Aviglycine hydrochloride exerts its inhibitory effect by acting as a competitive inhibitor of ACC

synthase.[5][10] Its structure mimics that of the natural substrate, SAM, allowing it to bind to the

active site of the enzyme.[5] This binding, however, forms a stable, covalent ketimine complex

with the pyridoxal phosphate (PLP) cofactor required for ACS activity, thereby inactivating the

enzyme and blocking the production of ACC.[11][12] This leads to a significant reduction in

downstream ethylene synthesis.[10]
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Caption: Mechanism of Aviglycine Hydrochloride Inhibition.

Quantitative Data on Efficacy
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The efficacy of Aviglycine hydrochloride has been quantified in numerous studies across

various plant species. The following tables summarize key findings on its effects on flowering

and fruit quality parameters.

Table 1: Effect of Aviglycine Hydrochloride on Natural
Flowering of Pineapple

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pineapple
Cultivar

AVG
Concentrati
on (mg L⁻¹)

Application
Schedule

Control
Flowering
(%)

Treated
Flowering
(%)

Reference

'Tainon 18' 500
Double

application
95.0 51.3 [9]

'Tainon 18' 250

Triple

application

(20-day

intervals)

95.8 64.6 [9]

'Tainon 18' 375

Triple

application

(20-day

intervals)

95.8 64.6 [9]

'Tainon 18' 500

Triple

application

(20-day

intervals)

95.8 50.0 [9]

'Tainon 17' 500

4 applications

(15-day

intervals)

>80 <40 [10]

'Tainon 17' 500

5 applications

(10-day

intervals)

>80 <40 [10]

'Pérola' 400
Multiple

applications
-

Significant

reduction
[13]

'Vitória' 400
Multiple

applications
-

Significant

reduction
[13]

Table 2: Effect of Aviglycine Hydrochloride on Apple
Fruit Quality Parameters
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Apple
Cultivar

AVG
Treatment

Parameter Control Treated Reference

'Gala'

125 g/L (4

weeks before

harvest)

Firmness (N)

at harvest
8.26 8.69 [4]

'Gala'

125 g/L (4

weeks before

harvest)

Firmness (N)

after 90 days

storage

6.80 6.84 [4]

'Gala'

125 g/L (4

weeks before

harvest)

Soluble

Solids (°Brix)

at harvest

14.35 14.25 [4]

'Gala'

125 g/L (4

weeks before

harvest)

Titratable

Acidity (%) at

harvest

0.32 0.28 [4]

'Red

Delicious'

132 mg⋅L⁻¹

(3 weeks

before

harvest)

Fruit Drop

(%)
Higher

Significantly

Lower
[14]

'Red

Delicious'

264 mg⋅L⁻¹

(3 weeks

before

harvest)

Fruit Drop

(%)
Higher

Significantly

Lower
[14]

'Red

Delicious'

132 mg⋅L⁻¹

(3 weeks

before

harvest)

Internal

Ethylene

Concentratio

n

Higher
Significantly

Lower
[14]

'Red

Delicious'

264 mg⋅L⁻¹

(3 weeks

before

harvest)

Internal

Ethylene

Concentratio

n

Higher
Significantly

Lower
[14]
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Table 3: Effect of Aviglycine Hydrochloride on Plum
Fruit Mechanical Properties

Plum Cultivar
AVG
Concentration
(mg/L)

Harvest Time
Rupture Force
(N)

Reference

'President' 0 August 28 Lower [15]

'President' 100 August 28 Higher [15]

'President' 200 August 28 Highest [15]

'President' 0 September 4 Lower [15]

'President' 100 September 4 Higher [15]

'President' 200 September 4 Highest [15]

'President' 0 September 11 Lower [15]

'President' 100 September 11 Higher [15]

'President' 200 September 11 Highest [15]

Experimental Protocols
This section provides detailed methodologies for key experiments involving Aviglycine
hydrochloride.

ACC Synthase Inhibition Assay
This protocol outlines a method to determine the inhibitory effect of Aviglycine hydrochloride
on ACC synthase activity.
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Caption: Workflow for an ACC Synthase Inhibition Assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1665844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Enzyme Extraction: Homogenize plant tissue (e.g., ripe apple fruit) in an extraction buffer

(e.g., 100 mM EPPS, pH 8.5, 10 µM PLP, 2 mM DTT). Centrifuge the homogenate and use

the supernatant containing crude ACC synthase.

Reaction Mixture: Prepare reaction mixtures containing the enzyme extract, 50 µM PLP, and

varying concentrations of Aviglycine hydrochloride in a suitable buffer (e.g., 100 mM

EPPS, pH 8.5).

Initiate Reaction: Start the reaction by adding the substrate, S-adenosylmethionine (SAM), to

a final concentration of 200 µM.

Incubation: Incubate the reaction mixtures at 30°C for a defined period (e.g., 1 hour).

ACC Quantification: Stop the reaction and quantify the amount of ACC produced. This can

be done by converting ACC to ethylene using a chemical assay and measuring the ethylene

produced by gas chromatography.[11][16]

Data Analysis: Determine the rate of ACC formation in the presence and absence of

Aviglycine hydrochloride to calculate the percentage of inhibition and kinetic parameters

such as the inhibition constant (Ki).[11]

Measurement of Ethylene Production in Plant Tissues
This protocol describes the measurement of ethylene evolution from plant tissues treated with

Aviglycine hydrochloride.

Methodology:

Sample Preparation: Place a known weight of plant material (e.g., fruit, leaves) into an

airtight container of a known volume.

Incubation: Seal the container and incubate at a constant temperature (e.g., 25°C) for a

specific duration (e.g., 1-4 hours).

Gas Sampling: Using a gas-tight syringe, withdraw a sample of the headspace gas from the

container.
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Gas Chromatography (GC) Analysis: Inject the gas sample into a gas chromatograph

equipped with a flame ionization detector (FID) and a suitable column (e.g., alumina) to

separate and quantify ethylene.[12][17]

Calculation: Calculate the rate of ethylene production, typically expressed as nanoliters or

microliters of ethylene per gram of tissue per hour (nL g⁻¹ h⁻¹ or µL kg⁻¹ h⁻¹).[17]

Fruit Firmness Measurement
This protocol details the procedure for assessing fruit firmness, a key indicator of ripening.

Methodology:

Sample Selection: Select uniform, blemish-free fruits for analysis.

Penetrometer Measurement: Use a penetrometer or a texture analyzer equipped with a

specific probe (e.g., an 11-mm diameter probe for apples).[18]

Procedure: Remove a small section of the skin from two opposite sides of the fruit's equator.

Data Acquisition: Force the probe into the flesh at a constant speed and record the maximum

force (in Newtons or pounds-force) required for penetration.[18]

Replication: Perform measurements on a sufficient number of fruits per treatment to ensure

statistical significance.

Determination of ACC and MACC in Plant Tissues
This protocol outlines the extraction and quantification of ACC and its malonylated conjugate,

MACC.

Methodology:

Extraction: Homogenize frozen, powdered plant tissue in a suitable solvent (e.g., 80%

ethanol).

Purification: Centrifuge the homogenate and purify the supernatant using solid-phase

extraction (SPE) or other chromatographic techniques to separate ACC and MACC from
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interfering compounds.

Quantification: Analyze the purified extracts using high-performance liquid chromatography

(HPLC) coupled with mass spectrometry (MS) or by derivatization followed by GC-MS for

sensitive and specific quantification.[2][8]

Applications in Research and Development
Aviglycine hydrochloride is an invaluable tool for:

Studying the role of ethylene: By specifically inhibiting ethylene biosynthesis, researchers

can investigate the physiological and developmental processes that are dependent on this

hormone.

Agricultural applications: Commercially formulated as ReTain®, AVG is used to manage fruit

ripening, reduce pre-harvest fruit drop, and control flowering in various crops, thereby

improving crop quality and yield.[10][19]

Drug development: Understanding the mechanism of enzyme inhibition by AVG can inform

the design and development of other small molecule inhibitors for various enzymatic targets.

Conclusion
Aviglycine hydrochloride is a well-characterized and highly effective inhibitor of ethylene

biosynthesis. Its specific action on ACC synthase provides a powerful means to dissect the

roles of ethylene in plant biology and to manipulate plant growth and development for

agricultural benefit. The data and protocols presented in this guide offer a comprehensive

resource for researchers and professionals working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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